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Pharmacological Profile of Indalpine at a Glance

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Indalpine

CAS No.: 63758-79-2

Cat. No.: S530596

The table below summarizes the core characteristics of Indalpine based on the search results:

Feature Description

Drug Class Selective Serotonin Reuptake Inhibitor (SSRI) [1]

Primary Mechanism Selective inhibition of 5-HT (serotonin) uptake [1]

Key Pharmacological Increases extracellular concentration of serotonin [1]

Effect

Clinical Application Antidepressant [1]

Impact on Sleep Dose-dependently decreases and delays paradoxical sleep (REM sleep)
Architecture in rats [1]

Detailed Experimental Data and Protocols

The key findings on Indalpine's pharmacology and the corresponding experimental methods are detailed

below:
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Experimental
Aspect

Description

Core Finding

Experimental
Subject

Basic Protocol

Pretreatment
Agents

Experimental
Implication

Indalpine reduces paradoxical sleep. This effect is potentiated by catecholamine
depletion and reduced by serotonin synthesis inhibition [1].

Rat model [1].

Examination of the drug's effect on rat sleep patterns, followed by administration
after pretreatment with other drugs to modify monoamine levels [1].

Parachlorophenylalanine (PCPA) to deplete serotonin; alpha-methylparatyrosine
(AMPT) to reduce catecholamines [1].

The study confirms the role of serotonin in sleep regulation and demonstrates that
the sleep effects of SSRIs can be modulated by other neurotransmitter systems

[1].

Comparative Pharmacology Overview

The following diagram illustrates indalpine's selective mechanism of action compared to other

antidepressant classes, based on the monoamine hypothesis:
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This diagram highlights indalpine's specific action as a selective serotonin reuptake inhibitor.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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comparative-pharmacology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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